Cas no 89020-11-1 (Dregeoside A11)

• Product Name: Dregeoside A11
• CAS No: 89020-11-1
• Molecular Formula: C₅₅H₈₈O₂₂
• Molecular Weight: 1101.27404022217
• CID: 1080784
• PubChem ID: 131863070

Dregeoside A11 Properties

Names and Identifiers

• Dregeoside A11
• [ "" ]
• C55H88O22
• 9383AF
• 89020-11-1
• AKOS040762534
• FS-8670

• InChIKey： MFKBDIFPRYHKES-UHFFFAOYSA-N
• Inchi： 1S/C55H88O22/c1-24(2)19-37(59)74-50-48(71-29(7)58)40-33(55(64)18-16-32(25(3)57)54(50,55)9)14-13-30-20-31(15-17-53(30,40)8)72-38-21-34(65-10)45(26(4)68-38)75-39-22-35(66-11)46(27(5)69-39)76-52-44(63)49(67-12)47(28(6)70-52)77-51-43(62)42(61)41(60)36(23-56)73-51/h13,24,26-28,31-36,38-52,56,60-64H,14-23H2,1-12H3
• SMILES： O=C(C)OC1C2C(CC=C3C2(C)CCC(OC2CC(OC)C(OC4CC(OC)C(OC5C(O)C(OC)C(OC6C(O)C(O)C(O)C(CO)O6)C(C)O5)C(C)O4)C(C)O2)C3)C2(C(C(CC2)C(C)=O)(C)C1OC(CC(C)C)=O)O

Computed Properties

• Exact Mass: 1100.58000
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 19
• Monoisotopic Mass: 1100.57672443g/mol
• Heavy Atom Count: 77
• Complexity: 2080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 27
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 293

Experimental Properties

• LogP: 2.13990
• PSA: 292.58000
• Boiling Point: 1026.1±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 276.7±27.8 °C
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides